Cas no 794458-43-8 (3-(methylamino)azetidine-3-carboxamide)

• Product Name: 3-(methylamino)azetidine-3-carboxamide
• CAS No: 794458-43-8
• MF: C₅H₁₁N₃O
• MW: 129.160340547562
• CID: 6158870
• PubChem ID: 55295500
• Update Time: 2025-10-21

3-(methylamino)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(methylamino)azetidine-3-carboxamide
• AKOS006370217
• 794458-43-8
• SCHEMBL4844845
• EN300-1246734

• Inchi： 1S/C5H11N3O/c1-7-5(4(6)9)2-8-3-5/h7-8H,2-3H2,1H3,(H2,6,9)
• InChI Key： CGXGLNOZJADLOB-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC1)NC)N

Computed Properties

• Exact Mass: 129.090211983g/mol
• Monoisotopic Mass: 129.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(methylamino)azetidine-3-carboxamide

Comprehensive Overview of 3-(Methylamino)azetidine-3-carboxamide (CAS No. 794458-43-8): Properties, Applications, and Research Insights

3-(Methylamino)azetidine-3-carboxamide (CAS No. 794458-43-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique azetidine ring structure, which is increasingly studied for its potential in drug discovery and medicinal chemistry. The compound's methylamino and carboxamide functional groups contribute to its versatility, making it a valuable intermediate in synthesizing bioactive molecules.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of small heterocyclic compounds like 3-(methylamino)azetidine-3-carboxamide. Researchers are particularly interested in its potential as a pharmacophore or scaffold for designing novel therapeutics targeting neurological disorders and metabolic diseases. The compound's azetidine core offers structural rigidity, which can enhance binding affinity to biological targets while maintaining favorable pharmacokinetic properties.

From a synthetic chemistry perspective, 3-(methylamino)azetidine-3-carboxamide presents interesting challenges and opportunities. The azetidine ring strain influences its reactivity, requiring specialized protocols for derivatization. Current literature suggests applications in developing kinase inhibitors and GPCR modulators, aligning with industry focus on precision medicine approaches. Its carboxamide moiety provides hydrogen bonding capabilities crucial for molecular recognition in biological systems.

Analytical characterization of CAS 794458-43-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's stereochemistry and purity, essential for research applications. The growing demand for high-quality reference standards in pharmaceutical development has increased interest in reliable synthesis and purification methods for this compound.

Environmental and safety considerations for 3-(methylamino)azetidine-3-carboxamide follow standard laboratory protocols for handling nitrogen-containing heterocycles. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation. The compound's stability under various conditions (pH, temperature) is an active area of investigation, particularly for formulation development purposes.

Emerging applications in proteolysis targeting chimera (PROTAC) design and covalent inhibitor development have brought new attention to azetidine derivatives. The compound's ability to serve as a spacer or linker in bifunctional molecules makes it valuable for innovative therapeutic strategies. Recent patent literature reveals growing intellectual property activity surrounding structurally related compounds.

For researchers sourcing 3-(methylamino)azetidine-3-carboxamide, quality parameters including enantiomeric purity and residual solvent levels should be carefully evaluated. The compound's solubility profile (typically in polar aprotic solvents) influences its utility in various reaction systems. Current market analysis shows steady demand from contract research organizations and academic institutions engaged in fragment-based drug discovery programs.

Future research directions may explore the compound's potential in bioconjugation chemistry and materials science applications. The unique geometry of the azetidine ring offers possibilities for designing molecular machines or supramolecular assemblies. As synthetic methodologies advance, derivatives of CAS 794458-43-8 may find expanded roles in cutting-edge chemical biology research.